2-[(4-Chlorophenyl)methylthio]-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-4-one

• Molecular Formula: C14H13ClN2OS
• Molecular Weight: 292.8 g/mol
• IUPAC Name: 2-[(4-chlorophenyl)methylsulfanyl]-3,5,6,7-tetrahydrocyclopenta[d]pyrimidin-4-one
• InChI: InChI=1S/C14H13ClN2OS/c15-10-6-4-9(5-7-10)8-19-14-16-12-3-1-2-11(12)13(18)17-14/h4-7H,1-3,8H2,(H,16,17,18)
• InChI Key: HKDAECHYHSQLRG-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)N=C(NC2=O)SCC3=CC=C(C=C3)Cl

Description

ML033 is a derivative of Mesorhizobium japonicum MAFF303099, which has been genetically modified to include a fusion fragment of the ttsI (mlr6334) promoter and lacZ integrated into the chromosome . This compound is primarily used in scientific research to study gene expression and regulation in bacteria.

Preparation Methods

Synthetic Routes and Reaction Conditions

ML033 is prepared by integrating a fusion fragment of the ttsI (mlr6334) promoter and lacZ into the chromosome of Mesorhizobium japonicum MAFF303099 . This process involves the use of specific plasmids and bacterial strains to achieve the desired genetic modification.

Industrial Production Methods

The industrial production of ML033 involves the cultivation of genetically modified Mesorhizobium japonicum MAFF303099 in a suitable growth medium. The bacteria are then harvested, and the compound is extracted and purified for further use .

Chemical Reactions Analysis

Types of Reactions

ML033 undergoes various chemical reactions, including:

Oxidation: Involves the loss of electrons from the compound.

Reduction: Involves the gain of electrons by the compound.

Substitution: Involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in the reactions involving ML033 include oxidizing agents, reducing agents, and various solvents. The specific conditions depend on the desired reaction and the target product.

Major Products Formed

The major products formed from the reactions involving ML033 depend on the specific reaction conditions and reagents used. These products are typically analyzed using techniques such as chromatography and mass spectrometry.

Scientific Research Applications

ML033 has a wide range of applications in scientific research, including:

Chemistry: Used to study gene expression and regulation in bacteria.

Biology: Employed in experiments involving bacterial genetics and molecular biology.

Medicine: Investigated for its potential role in understanding bacterial infections and developing new treatments.

Industry: Utilized in the production of genetically modified bacteria for various applications.

Mechanism of Action

The mechanism of action of ML033 involves the regulation of gene expression through the ttsI (mlr6334) promoter and lacZ fusion fragment. This genetic modification allows researchers to study the effects of specific genes on bacterial behavior and physiology . The molecular targets and pathways involved include the ttsI promoter and the lacZ gene, which are critical for the regulation of gene expression in Mesorhizobium japonicum.

Comparison with Similar Compounds

ML033 is unique due to its specific genetic modification involving the ttsI (mlr6334) promoter and lacZ fusion fragment. Similar compounds include other genetically modified strains of Mesorhizobium japonicum and related bacteria, such as:

Mesorhizobium japonicum MAFF303099: The wild-type strain used as the basis for ML033.

ML033-pMj-NodD1: A derivative of ML033 carrying the pMj-NodD1 plasmid.

ML033-pMj-NodD2: A derivative of ML033 carrying the pMj-NodD2 plasmid.

These similar compounds share some characteristics with ML033 but differ in their specific genetic modifications and applications.